Cas no 877632-36-5 (N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 877632-36-5
• MF: C₂₄H₂₆FN₅O₃
• MW: 451.49334859848
• CID: 6527442
• Update Time: 2025-07-24

N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide
• Ethanediamide, N1-[2-[4-(4-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-N2-(2-pyridinylmethyl)-

• Inchi： 1S/C24H26FN5O3/c25-18-6-8-20(9-7-18)29-11-13-30(14-12-29)21(22-5-3-15-33-22)17-28-24(32)23(31)27-16-19-4-1-2-10-26-19/h1-10,15,21H,11-14,16-17H2,(H,27,31)(H,28,32)
• InChI Key： RLWBYVYMKRSWJW-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C2=CC=C(F)C=C2)CC1)C1=CC=CO1)(=O)C(NCC1=NC=CC=C1)=O

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• pka: 11.52±0.46(Predicted)

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide

Comprehensive Analysis of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS 877632-36-5): Structure, Applications, and Research Insights

The compound N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide, identified by CAS 877632-36-5, represents a sophisticated small molecule with a unique structural framework. Its chemical architecture combines a piperazine core, a fluorophenyl moiety, and a furan ring, linked to a pyridine-based amide group. This intricate design has attracted significant attention in medicinal chemistry and drug discovery, particularly for its potential as a modulator of central nervous system (CNS) targets. Researchers are actively investigating its interactions with neurotransmitter receptors, given the prevalence of similar structures in psychoactive pharmaceuticals and neurological therapeutics.

Recent studies highlight the growing interest in CAS 877632-36-5 as a scaffold for GPCR (G-protein coupled receptor) ligands. The 4-(4-fluorophenyl)piperazine segment, a well-known pharmacophore, suggests potential affinity for dopaminergic and serotonergic systems—a hot topic in neurodegenerative disease research. Meanwhile, the furan-2-yl and pyridin-2-yl components may contribute to blood-brain barrier permeability, a critical factor in CNS drug development. These features align with current trends in precision medicine, where researchers seek compounds with selective receptor profiles to minimize off-target effects.

From a synthetic chemistry perspective, 877632-36-5 presents intriguing challenges and opportunities. The ethanediamide linker between the piperazine and pyridine groups offers versatility for structural modifications—a key strategy in structure-activity relationship (SAR) studies. Computational modeling suggests this compound could serve as a template for designing allosteric modulators, particularly for receptors implicated in mood disorders and cognitive impairment. Such applications resonate with the increasing public focus on mental health therapeutics, as evidenced by rising searches for "novel antidepressant mechanisms" and "next-generation anxiolytics."

The physicochemical properties of N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide warrant special consideration. With calculated logP values suggesting moderate lipophilicity and hydrogen bond acceptors/donors influencing its pharmacokinetic profile, this compound exemplifies the balance required for drug-like molecules. These characteristics are frequently queried in pharmaceutical forums, where professionals discuss "optimizing bioavailability" and "molecular property prediction." Notably, the fluorine atom incorporation—a trending topic in medicinal chemistry—enhances metabolic stability while potentially influencing receptor binding kinetics.

Emerging research directions for CAS 877632-36-5 include exploration as a fluorescence probe due to its conjugated system, and as a candidate for proteolysis targeting chimeras (PROTACs)—a cutting-edge area in drug discovery. The scientific community's interest mirrors broader public curiosity about "targeted protein degradation" and "small molecule therapeutics," as reflected in academic search trends. Furthermore, the compound's structural complexity makes it a valuable subject for computational chemistry studies, particularly in molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses.

Quality control and analytical characterization of 877632-36-5 typically involve advanced techniques like HPLC-MS and NMR spectroscopy—topics frequently searched by pharmaceutical analysts. The presence of distinct aromatic systems (phenyl, furan, pyridine) creates characteristic spectral signatures, while the amide bonds provide handles for stability studies. Such analytical considerations are crucial given increasing regulatory emphasis on impurity profiling in active pharmaceutical ingredients (APIs).

In conclusion, N-{2-4-(4-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(pyridin-2-yl)methylethanediamide (CAS 877632-36-5) embodies the convergence of medicinal chemistry, computational biology, and pharmaceutical development. Its multifaceted applications—from neuroscience research to drug design—position it as a compound of sustained scientific interest, particularly in an era prioritizing mechanistically diverse therapeutics and personalized medicine approaches.